Chroman-2-ol
Cat. No. B1610262
M. Wt: 150.17 g/mol
InChI Key: FVOOPOSZDXPIMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:1].[CH3:14][OH:15].[Na+:2].[O:3]1[C:4](=[O:13])[CH2:5][CH2:6][c:7]2[cH:8][cH:9][cH:10][cH:11][c:12]21>>[O:3]1[CH:4]([OH:13])[CH2:5][CH2:6][c:7]2[cH:8][cH:9][cH:10][cH:11][c:12]21
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCc2ccccc2O1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OC1CCc2ccccc2O1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
